Cas no 22459-57-0 (1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl-)

1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl- structure
22459-57-0 structure
Product name:1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl-
CAS No:22459-57-0
MF:C20H18N4
MW:314.383723735809
CID:288587
PubChem ID:422973

1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl-
    • 2,4,6-triphenyl-1,3-dihydro-1,2,4,5-tetrazine
    • 1,3,5-Triphenylverdazyl
    • 2,4,6-triphenyl-sym-tetrazine
    • 2,4,6-triphenylverdazyl
    • 5805P
    • AC1L9N2K
    • leucoverdazyl
    • leukoverdazyl
    • triphenylleucoverdazyl
    • DTXSID50329713
    • SCHEMBL265449
    • 2,4,6-triphenyl-1,2,3,4-tetrahydro-(1,2,4,5)tetrazine
    • AKOS024343044
    • 2,4,6-triphenyl-3,4-dihydro-1,2,4,5-tetrazin-1(2h)-yl
    • 22459-57-0
    • Inchi: InChI=1S/C20H18N4/c1-4-10-17(11-5-1)20-21-23(18-12-6-2-7-13-18)16-24(22-20)19-14-8-3-9-15-19/h1-15H,16H2,(H,21,22)
    • InChI Key: DKUZMXLSCVOALE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C2NN(C3=CC=CC=C3)CN(C3=CC=CC=C3)N=2)C=C1

Computed Properties

  • Exact Mass: 314.153
  • Monoisotopic Mass: 314.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 447.6°Cat760mmHg
  • Flash Point: 224.5°C
  • Refractive Index: 1.646

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